Cas no 26342-16-5 (Benzoic acid,3-(diethoxyphosphinyl)-, ethyl ester)
26342-16-5 structure
Product Name:Benzoic acid,3-(diethoxyphosphinyl)-, ethyl ester
CAS No:26342-16-5
MF:C13H19O5P
MW:286.260725259781
CID:242640
PubChem ID:13088906
Update Time:2025-04-19
Benzoic acid,3-(diethoxyphosphinyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,3-(diethoxyphosphinyl)-, ethyl ester
- ethyl 3-diethoxyphosphorylbenzoate
- 3-Diaethoxyphosphoryl-benzoesaeure-aethylester
- 3-diethoxyphosphoryl-benzoic acid ethyl ester
- 3-(Diethoxy-phosphoryl)benzoic acid ethyl ester
- 26342-16-5
- DTXSID30517818
- Diethyl (3-ethoxycarbonylphenyl)phosphonate
- MFCD03844386
- Benzoic acid, 3-(diethoxyphosphinyl)-, ethyl ester
- Ethyl 3-(diethoxyphosphoryl)benzoate
- AKOS017343357
- J-520812
- 3-(DIETHOXY-PHOSPHORYL)-BENZOIC ACID ETHYL ESTER
-
- Inchi： 1S/C13H19O5P/c1-4-16-13(14)11-8-7-9-12(10-11)19(15,17-5-2)18-6-3/h7-10H,4-6H2,1-3H3
- InChI Key： RDMUANMMZKZKJO-UHFFFAOYSA-N
- SMILES： P(C1C=CC=C(C(=O)OCC)C=1)(=O)(OCC)OCC
Computed Properties
- Exact Mass: 286.09700
- Monoisotopic Mass: 286.09701070g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 8
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 61.8Ų
Experimental Properties
- PSA: 71.64000
- LogP: 2.75470
Benzoic acid,3-(diethoxyphosphinyl)-, ethyl ester Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
Benzoic acid,3-(diethoxyphosphinyl)-, ethyl ester Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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